Cas no 861928-23-6 (2-Fluoro-4-iodo-3-methoxybenzaldehyde)

• Product Name: 2-Fluoro-4-iodo-3-methoxybenzaldehyde
• CAS No: 861928-23-6
• MF: C₈H₆FIO₂
• MW: 280.03
• CID: 5077641
• Update Time: 2025-11-07

2-Fluoro-4-iodo-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-iodo-3-methoxybenzaldehyde

• Inchi： 1S/C8H6FIO2/c1-12-8-6(10)3-2-5(4-11)7(8)9/h2-4H,1H3
• InChI Key： WEVXBQWFGGJJIF-UHFFFAOYSA-N
• SMILES： IC1C(OC)=C(C(=CC=1)C=O)F

Additional information on 2-Fluoro-4-iodo-3-methoxybenzaldehyde

Introduction to 2-Fluoro-4-iodo-3-methoxybenzaldehyde (CAS No. 861928-23-6) and Its Applications in Modern Chemical Biology

2-Fluoro-4-iodo-3-methoxybenzaldehyde, identified by the CAS number 861928-23-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This aromatic aldehyde features both a fluorine substituent and an iodine atom, which make it an attractive building block for the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical research.

The presence of a fluoro group at the 2-position and a iodo group at the 4-position introduces distinct electronic and steric effects that can influence the compound's interactions with biological targets. These features are particularly valuable in medicinal chemistry, where modulating such properties can lead to the development of novel bioactive agents with improved pharmacokinetic profiles.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to enhance metabolic stability, lipophilicity, and binding affinity. For instance, studies have demonstrated that the introduction of a fluoro group can significantly improve the bioavailability of drug candidates by reducing their susceptibility to enzymatic degradation. Similarly, the iodo substituent serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of diverse molecular architectures.

The 3-methoxy group in 2-Fluoro-4-iodo-3-methoxybenzaldehyde further contributes to its utility by providing a site for selective modifications while maintaining overall molecular stability. This makes it particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many bioactive molecules. The combination of these functional groups allows researchers to fine-tune the electronic properties of the aromatic core, thereby tailoring its interaction with biological receptors.

One of the most compelling applications of 2-Fluoro-4-iodo-3-methoxybenzaldehyde is in the development of kinase inhibitors, a major class of therapeutic agents used to treat cancers and inflammatory diseases. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with disease progression. By leveraging the compound's reactivity, chemists can design inhibitors that selectively target specific kinases by incorporating fluorine or iodine-containing moieties into high-affinity binding pockets.

Recent advances in computational chemistry have also highlighted the potential of 2-Fluoro-4-iodo-3-methoxybenzaldehyde as a scaffold for virtual screening campaigns. Molecular docking studies suggest that this compound can interact with various protein targets through multiple hydrogen bonds and hydrophobic interactions. Such insights have guided experimental efforts toward optimizing lead structures with enhanced binding affinity and selectivity.

Moreover, the compound's aldehyde functionality provides a reactive site for further derivatization, allowing for the exploration of diverse chemical space. For example, condensation reactions with amino acids or heterocyclic nucleophiles can yield Schiff bases or imines, which have shown promise as antimicrobial and anticancer agents. These derivatives often exhibit improved solubility and bioavailability compared to their parent compounds.

The synthesis of 2-Fluoro-4-iodo-3-methoxybenzaldehyde typically involves multi-step organic transformations starting from commercially available precursors such as 3-methoxybenzaldehyde. Key steps include halogenation at specific positions followed by functional group interconversion. Advances in green chemistry have led to the development of more sustainable synthetic routes that minimize waste and reduce reliance on hazardous reagents.

In conclusion, 2-Fluoro-4-iodo-3-methoxybenzaldehyde (CAS No. 861928-23-6) represents a valuable tool for synthetic chemists working in pharmaceuticals and chemical biology. Its unique structural features enable diverse applications in drug discovery, including the development of kinase inhibitors and other bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is likely to remain a cornerstone in medicinal chemistry innovation.